Cas no 2411636-06-9 (Imidazo[1,2-a]pyridine, 2,7-dimethyl-8-nitro-)

• Product Name: Imidazo[1,2-a]pyridine, 2,7-dimethyl-8-nitro-
• CAS No: 2411636-06-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD32201588
• CID: 4782029
• Update Time: 2025-05-24

Imidazo[1,2-a]pyridine, 2,7-dimethyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 2,7-dimethyl-8-nitro-

• MDL： MFCD32201588
• Inchi： 1S/C9H9N3O2/c1-6-3-4-11-5-7(2)10-9(11)8(6)12(13)14/h3-5H,1-2H3
• InChI Key： JKVUZEXVQDGALT-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1C=CC(C)=C2[N+]([O-])=O

Additional information on Imidazo[1,2-a]pyridine, 2,7-dimethyl-8-nitro-

Imidazo[1,2-a]pyridine, 2,7-dimethyl-8-nitro- (CAS No. 2411636-06-9)

Imidazo[1,2-a]pyridine, 2,7-dimethyl-8-nitro- (CAS No. 2411636-06-9) is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the imidazopyridine family, which is known for its versatile applications in drug design and advanced materials development. The imidazo[1,2-a]pyridine core is a fused bicyclic system consisting of an imidazole ring fused to a pyridine ring, providing a rigid and planar structure that facilitates various chemical reactions and interactions.

The 8-nitro substituent in this compound introduces a strong electron-withdrawing group (EWG) at the nitrogen atom of the pyridine ring. This functional group significantly influences the electronic properties of the molecule, enhancing its reactivity and making it suitable for applications in redox chemistry and as a building block in organic synthesis. The 2,7-dimethyl groups provide steric bulk and contribute to the stability of the molecule by reducing conjugation strain within the bicyclic system.

Recent studies have highlighted the potential of imidazo[1,2-a]pyridine derivatives as candidates for drug development targeting various therapeutic areas. For instance, research has shown that these compounds can act as inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases. The 8-nitro group plays a critical role in modulating the pharmacokinetic properties of these compounds, such as solubility and bioavailability.

In addition to its biological applications, CAS No. 2411636-06-9 has also been explored for its potential use in materials science. The rigid structure of the imidazopyridine core makes it an attractive candidate for designing advanced materials with tailored electronic properties. Researchers have investigated its use in constructing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

The synthesis of imidazo[1,2-a]pyridine derivatives typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of these compounds, reducing production costs and improving scalability.

From an environmental perspective, understanding the degradation pathways of CAS No. 2411636-06-9 is crucial for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under specific environmental conditions, with microbial activity playing a significant role in its transformation into less harmful byproducts.

In conclusion, imidazo[1,2-a]pyridine derivatives, including CAS No. 2411636-06-9 with its unique structural features and functional groups, continue to be a focal point for scientific research across multiple disciplines. Their versatility makes them promising candidates for developing innovative solutions in medicine and materials science while maintaining a focus on sustainability and environmental safety.